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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972 Get Quote

This technical guide provides an in-depth overview of dimethyl succinate-d4, a deuterated

isotopologue of dimethyl succinate. Designed for researchers, scientists, and professionals in

drug development, this document details its molecular properties and outlines its application as

an internal standard in quantitative analytical methods.

Core Physicochemical Properties
The key distinction between dimethyl succinate and its deuterated form is the mass difference

imparted by the substitution of four hydrogen atoms with deuterium. This mass shift is

fundamental to its utility in mass spectrometry-based assays. The essential properties are

summarized below for easy comparison.
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Property Dimethyl Succinate-d4 Dimethyl Succinate

Molecular Weight 150.17 g/mol [1][2][3] 146.14 g/mol [4][5][6][7][8]

Molecular Formula C₆H₆D₄O₄[2] C₆H₁₀O₄[1][4][8]

CAS Number 30994-23-1[1][2] 106-65-0[4][5][6]

Synonyms

Dimethyl succinate-2,2,3,3-d4,

Dimethyl butanedioate-2,2,3,3-

d4[1]

Succinic acid dimethyl ester,

Dimethyl butanedioate[4][6][7]

Density 1.148 g/mL at 25 °C ~1.117 g/mL at 25 °C[8]

Boiling Point 200 °C (lit.) 200 °C (lit.)[8]

Melting Point 18-19 °C (lit.) 16-19 °C (lit.)[8]

Isotopic Labeling and Mass Spectrometry
The primary application of dimethyl succinate-d4 is as an internal standard for quantitative

analysis.[3] The four deuterium atoms increase the molecular weight by approximately 4 Da

compared to the natural, unlabeled compound. This known mass difference allows for precise

differentiation and quantification in mass spectrometry.
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Analytical Process
Dimethyl Succinate

(Analyte)
MW: 146.14

Sample Matrix
(e.g., Plasma, Urine)

Present in sample

Dimethyl Succinate-d4
(Internal Standard)

MW: 150.17

Spiked at known conc.

LC-MS AnalysisInjection Quantification Result:
Analyte/Standard Ratio

Data Processing

1. Prepare Standards
(Analyte & IS Stocks)

3. Add IS & Precipitate
(200 µL Acetonitrile + IS)

2. Aliquot Plasma Sample
(50 µL)

4. Vortex
(30 seconds)

5. Centrifuge
(14,000 rpm, 10 min)

6. Transfer Supernatant
(150 µL)

7. LC-MS/MS Injection

8. Data Processing
(Peak Area Ratio)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1600972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

